Cas no 15721-78-5 (Bis(4-Tert-octylphenyl)amine (>85%))

• Product Name: Bis(4-Tert-octylphenyl)amine (>85%)
• CAS No: 15721-78-5
• MF: C₂₈H₄₃N
• MW: 393.647728204727
• MDL: MFCD00345316
• CID: 160798
• Update Time: 2026-05-14

Bis(4-Tert-octylphenyl)amine (>85%) Chemical and Physical Properties

Names and Identifiers

• Bis(4-(2,4,4-trimethylpentan-2-yl)phenyl)amine
• Benzenamine,4-(1,1,3,3-tetramethylbutyl)-N-[4-(1,1,3,3-tetramethylbutyl)phenyl]-
• Bis(p,p'-tert-octylphenyl)amine
• 4-(2,4,4-trimethylpentan-2-yl)-N-[4-(2,4,4-trimethylpentan-2-yl)phenyl]aniline
• 4,4'-Bis(1,1,3,3-tetramethylbutyl)diphenylamine
• NF06JO4WIX
• 4-(1,1,3,3-tetramethylbutyl)-N-[4-(1,1,3,3-tetramethylbutyl)phenyl]aniline
• Benzenamine, 4-(1,1,3,3-tetramethylbutyl)-N-[4-(1,1,3,3-tetramethylbutyl)phenyl]-
• GQBHYWDCHSZDQU-UHFFFAOYSA-N
• Bis(4-(1,1,3,3-tetramethylbutyl)phenyl)amine
• AK104865
• Benzenamine, 4-(1,1,3,3-tetramethylbutyl)-N-(4-(1,1,3,3-tetramethylbutyl)phenyl)-
• Diphenylamine, 4,4'-bis(1,1,3
• Bis(4-Tert-octylphenyl)amine (>85%)

• MDL： MFCD00345316
• Inchi： 1S/C28H43N/c1-25(2,3)19-27(7,8)21-11-15-23(16-12-21)29-24-17-13-22(14-18-24)28(9,10)20-26(4,5)6/h11-18,29H,19-20H2,1-10H3
• InChI Key： GQBHYWDCHSZDQU-UHFFFAOYSA-N
• SMILES： N([H])(C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 393.34000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 439
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 476.5°C at 760 mmHg
• PSA: 12.03000
• LogP: 8.93080

Bis(4-Tert-octylphenyl)amine (>85%) Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD239073)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Bis(4-Tert-octylphenyl)amine (>85%)

Introduction to Bis(4-Tert-octylphenyl)amine (>85%) and Its Applications in Modern Chemistry

Bis(4-Tert-octylphenyl)amine (>85%) is a specialized chemical compound with the CAS number 15721-78-5, widely recognized for its unique properties and applications in various scientific and industrial fields. This compound, characterized by its high purity (>85%), has garnered significant attention due to its versatility and efficacy in multiple domains, particularly in the realm of advanced materials and pharmaceutical research.

The molecular structure of Bis(4-Tert-octylphenyl)amine consists of two 4-tert-octylphenyl groups attached to a central amine moiety. This configuration imparts exceptional stability and solubility, making it an ideal candidate for use in organic synthesis, polymer chemistry, and as a catalyst in various chemical reactions. The presence of bulky tert-butyl groups enhances the compound's hydrophobicity, which is particularly beneficial in applications requiring resistance to water and moisture.

In recent years, Bis(4-Tert-octylphenyl)amine has been extensively studied for its potential applications in the development of advanced electronic materials. Its ability to form stable complexes with transition metals has opened new avenues in the field of catalysis. For instance, researchers have explored its use as a ligand in homogeneous catalytic systems, where it facilitates the transformation of complex organic molecules into valuable intermediates. This has significant implications for the pharmaceutical industry, as it enables more efficient and environmentally friendly synthesis of active pharmaceutical ingredients (APIs).

Moreover, the compound's unique dielectric properties have made it a subject of interest in the design of high-performance capacitors and dielectric materials. These materials are crucial components in modern electronic devices, where energy storage efficiency and thermal stability are paramount. The high purity (>85%) of Bis(4-Tert-octylphenyl)amine ensures that these properties are consistently maintained, making it a reliable choice for industrial applications.

Recent advancements in nanotechnology have also highlighted the potential of Bis(4-Tert-octylphenyl)amine in the development of novel nanomaterials. Its ability to stabilize nanoparticles and form stable colloidal solutions has been exploited in various nanofabrication processes. For example, it has been used as a surfactant to prevent aggregation during the synthesis of quantum dots and carbon nanotubes. These nanomaterials have diverse applications, ranging from optoelectronics to biomedical imaging.

The pharmaceutical industry has also seen significant benefits from the use of Bis(4-Tert-octylphenyl)amine. Its role as a stabilizing agent in drug formulations has been demonstrated to enhance drug bioavailability and shelf life. Additionally, its interaction with biological molecules has been studied for potential therapeutic applications. Researchers are exploring its use as a component in drug delivery systems, where it can improve targeted delivery and reduce side effects.

In conclusion, Bis(4-Tert-octylphenyl)amine (>85%), with its CAS number 15721-78-5, stands out as a versatile compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry, enabling advancements in materials science, catalysis, electronics, and pharmaceuticals. As research continues to uncover new possibilities, the significance of this compound is expected to grow even further.